
Proper Disposal of L319: A Guide for Laboratory
Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L319

Cat. No.: B15578489 Get Quote

For researchers, scientists, and drug development professionals utilizing the ionizable lipid

L319, ensuring its proper disposal is a critical component of laboratory safety and

environmental responsibility. While a specific Safety Data Sheet (SDS) for L319 (CAS

1351586-50-9) was not publicly available at the time of this writing, its characterization as a

biodegradable lipid allows for the formulation of disposal procedures based on general best

practices for similar non-hazardous research-grade chemicals. MedKoo Biosciences has also

indicated that L319 is shipped as a non-hazardous chemical.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department

before implementing any disposal protocol to ensure full compliance with all applicable local,

state, and federal regulations.
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Property Value Source

CAS Number 1351586-50-9 Multiple Suppliers

Chemical Name

9-[4-(dimethylamino)-1-

oxobutoxy]-heptadecanedioic

acid, 1,17-di-(2Z)-2-nonen-1-yl

ester

Cayman Chemical

Type
Ionizable Cationic and

Biodegradable Lipid
Multiple Suppliers

Common Use

Formation of lipid

nanoparticles (LNPs) for drug

delivery

Multiple Suppliers

Experimental Protocols: Disposal Procedures
The proper disposal of L319 will depend on its form (pure compound, in solution, or

contaminating labware). The following step-by-step procedures are based on standard

laboratory practices for non-hazardous chemical waste.

Disposal of Unused Pure L319
Waste Identification: Label the unused L319 container clearly as "Waste L319".

Packaging: Ensure the original container is securely sealed. If the original container is

compromised, transfer the waste to a new, clean, and compatible container. Label the new

container appropriately.

Storage: Store the waste container in a designated hazardous waste accumulation area,

segregated from incompatible materials.

Pickup: Arrange for disposal through your institution's EHS department.

Disposal of L319 in Solution
L319 is often dissolved in organic solvents such as ethanol. The disposal method must account

for the hazards of the solvent.
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Waste Identification: Collect all waste solutions containing L319.

Segregation: Do not mix with other waste streams unless explicitly permitted by your EHS

department. If the solvent is halogenated, it must be segregated from non-halogenated

solvent waste.

Containerization: Use a designated, properly labeled, and sealed waste container for

flammable liquid waste. The container should be compatible with the solvent used.

Storage: Store the waste container in a designated satellite accumulation area for flammable

liquids.

Disposal: Contact your EHS department for pickup and disposal. Do not pour solutions of

L319 down the drain.

Disposal of L319-Contaminated Labware
Disposable labware (e.g., pipette tips, tubes, gloves) contaminated with L319 should be

handled as chemical waste.

Collection: Place all contaminated solid waste into a designated, clearly labeled, and sealed

waste bag or container.

Segregation: Keep this waste separate from regular trash and biohazardous waste.

Disposal: Dispose of the container through your institution's chemical waste program.

For non-disposable glassware, decontaminate by rinsing with a suitable solvent (e.g., ethanol)

and collect the rinsate as chemical waste. After decontamination, the glassware can be washed

and reused.

Mandatory Visualization: L319 Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of L319
and associated waste streams in a laboratory setting.
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L319 Disposal Decision Workflow
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Caption: Workflow for the proper disposal of L319 waste.

By adhering to these general guidelines and consulting with your local EHS professionals, you

can ensure the safe and compliant disposal of L319, fostering a secure and environmentally

conscious research environment.

To cite this document: BenchChem. [Proper Disposal of L319: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578489#l319-proper-disposal-procedures]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15578489?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

